Spectroscopic Properties of 4-(Dimethylaminomethyl)benzylamine: A Technical Guide
Spectroscopic Properties of 4-(Dimethylaminomethyl)benzylamine: A Technical Guide
Disclaimer: An extensive search of scientific literature and chemical databases did not yield experimentally determined spectral data for 4-(Dimethylaminomethyl)benzylamine, with the IUPAC name [4-[(dimethylamino)methyl]phenyl]methanamine. This guide, therefore, provides a comprehensive prediction of its spectral properties based on the analysis of its structural components and data from analogous compounds. The experimental protocols described are generalized best practices for the spectroscopic analysis of such a compound.
Introduction
4-(Dimethylaminomethyl)benzylamine is a disubstituted aromatic amine containing a p-disubstituted benzene ring, a primary benzylic amine, and a tertiary benzylic dimethylamino group. Understanding its spectral characteristics is crucial for its identification, purity assessment, and characterization in various research and development applications, including medicinal chemistry and materials science. This technical guide provides an in-depth overview of the predicted spectral properties and standard experimental methodologies for its analysis.
Predicted Spectral Data
The predicted spectral data for 4-(Dimethylaminomethyl)benzylamine are summarized in the following tables. These predictions are derived from the known spectral behaviors of its constituent functional groups and comparison with structurally similar molecules.
Predicted ¹H NMR Spectral Data
Table 1: Predicted ¹H NMR Chemical Shifts for 4-(Dimethylaminomethyl)benzylamine
| Protons | Predicted Chemical Shift (δ, ppm) | Multiplicity | Integration | Coupling Constant (J, Hz) | Notes |
| -CH₃ (of N(CH₃)₂) | ~2.2 - 2.4 | Singlet | 6H | - | Expected to be a sharp singlet due to the six equivalent methyl protons. |
| -CH₂- (of -CH₂N(CH₃)₂) | ~3.4 - 3.6 | Singlet | 2H | - | Benzylic protons adjacent to the dimethylamino group. |
| -CH₂- (of -CH₂NH₂) | ~3.7 - 3.9 | Singlet | 2H | - | Benzylic protons adjacent to the primary amine group. |
| -NH₂ | ~1.5 - 2.5 | Broad Singlet | 2H | - | Chemical shift can be variable and concentration-dependent; may exchange with D₂O. |
| Aromatic C-H | ~7.2 - 7.4 | Multiplet (likely two doublets) | 4H | ~8 | Protons on the p-disubstituted benzene ring, appearing as an AA'BB' system. |
Predicted ¹³C NMR Spectral Data
Table 2: Predicted ¹³C NMR Chemical Shifts for 4-(Dimethylaminomethyl)benzylamine
| Carbon Atom | Predicted Chemical Shift (δ, ppm) | Notes |
| -C H₃ (of N(C H₃)₂) | ~45 | Typical range for N-methyl carbons. |
| -C H₂- (of -C H₂N(CH₃)₂) | ~64 | Benzylic carbon attached to the dimethylamino group. |
| -C H₂- (of -C H₂NH₂) | ~46 | Benzylic carbon attached to the primary amine group. |
| Aromatic C -H | ~128 - 130 | Aromatic methine carbons. |
| Aromatic Quaternary C | ~135 - 140 | Quaternary aromatic carbons attached to the methylene groups. |
Predicted Mass Spectrometry Data
Table 3: Predicted Mass Spectrometry Fragmentation for 4-(Dimethylaminomethyl)benzylamine (Electron Ionization)
| m/z | Predicted Fragment | Notes |
| 164 | [M]⁺ | Molecular ion peak. |
| 147 | [M - NH₃]⁺ | Loss of ammonia from the primary amine. |
| 120 | [M - N(CH₃)₂]⁺ | Loss of the dimethylamino group. |
| 105 | [C₈H₉]⁺ | Benzyl or tropylium ion fragment. |
| 58 | [CH₂=N(CH₃)₂]⁺ | Fragment corresponding to the dimethylaminomethyl cation, likely a base peak. |
| 44 | [CH₂=NH₂]⁺ | Fragment corresponding to the aminomethyl cation. |
Predicted Infrared (IR) Spectroscopy Data
Table 4: Predicted IR Absorption Bands for 4-(Dimethylaminomethyl)benzylamine
| Wavenumber (cm⁻¹) | Vibration Type | Intensity | Notes |
| 3400 - 3250 | N-H stretch (asymmetric and symmetric) | Medium | Characteristic of a primary amine. Two bands expected. |
| 3030 - 3000 | Aromatic C-H stretch | Medium to Weak | |
| 2950 - 2800 | Aliphatic C-H stretch | Medium | From methyl and methylene groups. |
| 1620 - 1580 | N-H bend (scissoring) | Medium | Characteristic of a primary amine. |
| 1600, 1500, 1450 | Aromatic C=C stretch | Medium to Strong | Multiple bands are characteristic of the benzene ring. |
| 1350 - 1250 | C-N stretch | Medium to Strong | For both the tertiary and primary amine. |
| 850 - 800 | p-disubstituted C-H out-of-plane bend | Strong | Characteristic of 1,4-disubstitution on a benzene ring. |
Predicted Ultraviolet-Visible (UV-Vis) Spectroscopy Data
Table 5: Predicted UV-Vis Absorption Maxima for 4-(Dimethylaminomethyl)benzylamine
| λmax (nm) | Solvent | Transition | Notes |
| ~210 - 220 | Non-polar (e.g., Hexane) | π → π | E-band of the benzene ring. |
| ~260 - 275 | Non-polar (e.g., Hexane) | π → π | B-band of the benzene ring, likely showing some fine structure. The presence of two activating groups would likely cause a bathochromic (red) shift compared to benzene. |
Experimental Protocols
The following are generalized experimental protocols for obtaining the spectral data for a compound such as 4-(Dimethylaminomethyl)benzylamine.
Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). The choice of solvent will depend on the solubility of the compound. Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.
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¹H NMR Spectroscopy: Acquire the proton NMR spectrum on a 300-500 MHz spectrometer. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Sixteen to 64 scans are typically averaged to obtain a good signal-to-noise ratio.
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¹³C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum on the same instrument. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are generally required. Proton decoupling is used to simplify the spectrum and improve the signal-to-noise ratio.
Mass Spectrometry (MS)
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Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile solvent compatible with the ionization method, such as methanol or acetonitrile.
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Analysis: Introduce the sample into the mass spectrometer. For a volatile and thermally stable compound, Electron Ionization (EI) is a common technique. For less stable compounds, soft ionization techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) can be used. The mass analyzer (e.g., quadrupole, time-of-flight) will separate the ions based on their mass-to-charge ratio.
Fourier-Transform Infrared (FTIR) Spectroscopy
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Sample Preparation:
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Neat Liquid: If the compound is a liquid, a thin film can be placed between two salt plates (e.g., NaCl or KBr).
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Solid: If the compound is a solid, it can be prepared as a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used by placing the solid sample directly on the ATR crystal.
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Analysis: Place the sample in the FTIR spectrometer and acquire the spectrum. Typically, 16 to 32 scans are co-added to generate a spectrum with a good signal-to-noise ratio over a range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.
Ultraviolet-Visible (UV-Vis) Spectroscopy
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Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., hexane, ethanol, or acetonitrile). The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0 at the λmax. A typical starting concentration is in the range of 10⁻⁴ to 10⁻⁵ M.
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Analysis: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure solvent (as a reference) and the other with the sample solution. Scan the absorbance over a wavelength range of approximately 200 to 400 nm.
Visualizations
The following diagram illustrates a general workflow for the spectroscopic analysis of a newly synthesized compound like 4-(Dimethylaminomethyl)benzylamine.
